Cas no 252059-81-7 (1-(2,4-DICHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE)

• Product Name: 1-(2,4-DICHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• CAS No: 252059-81-7
• MF: C₂₀H₁₁Cl₂F₃N₂O
• MW: 423.215353250504
• CID: 5269520
• Update Time: 2026-03-09

1-(2,4-DICHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)methyl]-2-oxo-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• 1-(2,4-dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile
• 1-[(2,4-dichlorophenyl)methyl]-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydropyridine-3-carbonitrile
• 1-(2,4-DICHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

• Inchi： 1S/C20H11Cl2F3N2O/c21-16-6-4-14(17(22)9-16)11-27-18(7-5-13(10-26)19(27)28)12-2-1-3-15(8-12)20(23,24)25/h1-9H,11H2
• InChI Key： NTLFKTVDVYSVOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C(C#N)=CC=C1C1C=CC=C(C(F)(F)F)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 725
• XLogP3: 5.6
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(2,4-DICHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

Comprehensive Overview of 1-(2,4-Dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-81-7)

1-(2,4-Dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-81-7) is a specialized organic compound with a unique molecular structure that combines a pyridinecarbonitrile core with dichlorobenzyl and trifluoromethylphenyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Its heterocyclic framework and electron-withdrawing groups make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's synthetic versatility and structural complexity have made it a subject of interest in modern medicinal chemistry. Researchers are exploring its applications in developing therapies for inflammatory diseases, metabolic disorders, and even certain types of cancers. The presence of the trifluoromethyl group enhances its metabolic stability, while the dichlorobenzyl moiety contributes to its lipophilicity, improving membrane permeability—a critical factor in drug design.

In recent years, the demand for fluorinated compounds like 1-(2,4-dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile has surged, driven by their efficacy in small-molecule therapeutics. Fluorination is a key strategy in modern drug development, as it can significantly alter a compound's pharmacokinetics and binding affinity. This aligns with the growing trend of precision medicine, where tailored molecular designs are essential for targeting specific disease pathways.

Another area of exploration for this compound is its potential role in agrochemical innovation. The pyridinecarbonitrile scaffold is known for its herbicidal and fungicidal properties, and the addition of chloro and trifluoromethyl groups could enhance its activity against resistant pest strains. With the global push toward sustainable agriculture, such compounds are being evaluated for their environmental impact and efficacy at lower application rates.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile involves multi-step reactions, including cyclization, substitution, and functional group interconversion. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are part of the broader shift toward green chemistry, minimizing waste and energy consumption.

The compound's analytical characterization typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm its structure and purity. Such rigorous quality control is vital for ensuring reproducibility in research and industrial applications. Additionally, computational tools like molecular docking and QSAR modeling are used to predict its interactions with biological targets, accelerating the discovery process.

As the scientific community continues to explore 1-(2,4-dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile, its potential extends beyond traditional applications. For instance, its photophysical properties are being investigated for use in organic electronics and sensor technologies. The integration of AI-driven drug discovery platforms further highlights its relevance, as machine learning algorithms can identify novel derivatives with optimized properties.

In summary, 1-(2,4-dichlorobenzyl)-2-oxo-6-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252059-81-7) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features and functional diversity position it as a valuable building block for future innovations, aligning with global trends in sustainable development and technological advancement.